3'-Methoxybiphenyl-3-carboxylic acid

• IUPAC Name: 3-(3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H12O3/c1-17-13-7-3-5-11(9-13)10-4-2-6-12(8-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key: JFPVSZXZHHOWMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID00374834
• Molecular Weight: 228.24 g/mol
• CAS No.: 168618-45-9

Description

3-Methoxybiphenyl-3-carboxylic acid, also known as 3MBC, is an important organic compound utilized in a variety of scientific and industrial applications. It is a colorless, crystalline solid that is soluble in many organic solvents, including alcohols and ethers. 3MBC is used as an intermediate in the synthesis of many organic compounds and has been the subject of extensive research in recent years. This article will discuss the synthesis method of 3MBC, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations of laboratory experiments, and future directions.

Scientific Research Applications

• Synthesis of Novel Compounds :

  • Indole-Benzimidazole derivatives were synthesized using indole carboxylic acids, potentially including similar structures to 3'-Methoxybiphenyl-3-carboxylic acid, indicating its use in creating novel pharmacologically relevant compounds (Wang et al., 2016).

• Cytotoxic Activity :

  • Studies have been conducted on the cytotoxic activity of diphenyltin(IV) and triphenyltin(IV) carboxylate complexes, where derivatives of methoxyphenylacetic acid, which is structurally related to this compound, were used to test against various tumor cell lines. This research suggests potential therapeutic applications of related compounds in cancer treatment (Gómez‐Ruiz et al., 2008).

• Molecular Structure and Stability :

  • The study of 3-(2,4-dimethyl-6-methoxyphenyl)-3-methylbutyric acid provides insights into the conformational preferences and stability of carboxylic groups in the crystalline state. This research can contribute to understanding the chemical behavior and application potential of this compound (Katrusiak, 1996).

• Chemoselective Oxidation :

  • Research on the chemoselective oxidation of phenyl or p-methoxyphenyl groups to carboxylic acid functions, in the presence of a tetrahydropyran ring, using RuCl3 and a co-oxidant, can provide a methodology that might be applicable to compounds like this compound for functional group transformations (Miranda & Vasconcellos, 2004).

• Spectroscopic Study :

  • Studies on the vibrational spectra of carboxyl groups among various carboxylic acids, including those related to this compound, can aid in understanding their chemical properties and reactions through molecular modeling and FTIR spectroscopy (Ibrahim, Nada, & Kamal, 2005).

• Nonlinear Optical Properties :

  • The nonlinear optical activity of certain carboxylic acid derivatives was explored, which might provide a basis for understanding the electronic properties and potential applications of this compound in materials science (Tamer et al., 2015).

• Magnetic Behavior Tuning :

  • A family of Fe12Ln4 clusters based on aromatic carboxylate ligands, including 3-methoxybenzoic acid, was synthesized and studied for their magnetic properties, indicating potential application in magnetic materials and sensors (Liu et al., 2014).

Safety and Hazards

The safety data sheet for a similar compound indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Synthesis routes and methods

Procedure details

Sodium carbonate (11.13 g) was added portionwise to a stirred solution of dihydroxy-(3-methoxyphenyl)borane (5.85 g) and 3-iodobenzoic acid (8.68 g) in water (138 ml) at room temperature, and then palladium(II) acetate (78.6 mg) was added portionwise thereto at the same temperature. The resulting mixture was stirred at the same temperature for 4 hours. The reaction mixture was filtered, then the filtrate was washed twice with diethyl ether and adjusted to pH 2.0 with 6N hydrochloric acid. The precipitated powder was collected by filtration and dissolved in ethyl acetate. The solution was dried over magnesium sulfate and evaporated in vacuo. The residue was washed with n-hexane to afford 3'-methoxy-3-biphenylcarboxylic acid (4.34 g) as a powder.